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Compound of Interest

Compound Name:
5-Chloro-4-fluoro-1-methyl-1H-

pyrazole

Cat. No.: B13960371

Get Quote

A Strategic Intermediate for Halogenated Pyrazole Scaffolds

Part 1: Chemical Identity & Physiochemical Profile
The compound 5-Chloro-4-fluoro-1-methyl-1H-pyrazole represents a highly specialized

"privileged scaffold" in modern medicinal chemistry and agrochemical synthesis. Unlike its

mono-halogenated congeners, this di-halogenated motif offers a unique orthogonal reactivity

profile, allowing for precise structure-activity relationship (SAR) tuning. The 4-fluoro substituent

modulates metabolic stability (blocking C4 oxidation) and pKa, while the 5-chloro position

serves as a versatile handle for cross-coupling reactions or nucleophilic aromatic substitution (

).
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Property Specification

IUPAC Name 5-Chloro-4-fluoro-1-methyl-1H-pyrazole

CAS Number 1443288-61-6

Molecular Formula

Molecular Weight 134.54 g/mol

Appearance
White to off-white crystalline solid or oil (purity

dependent)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

Calculated LogP
~1.2 (Lipophilic, suitable for CNS penetration

models)

pKa (Conj. Acid)
~0.5 (Electron-deficient ring reduces basicity of

N2)

Key Analogs
5-Chloro-4-fluoro-1,3-dimethyl-1H-pyrazole

(CAS 1909319-19-2)

Part 2: Synthetic Routes & Process Chemistry[1]
The synthesis of 5-chloro-4-fluoro-1-methyl-1H-pyrazole requires navigating the competing

directing effects of the pyrazole nitrogen and existing substituents. Two primary methodologies

are employed: Sequential C-H Functionalization (Discovery Route) and De Novo Cyclization

(Process Route).

Route A: Sequential C-H Functionalization (Discovery
Scale)
This route utilizes the inherent reactivity differences between C4 (electrophilic susceptibility)

and C5 (acidity).

Step 1: Electrophilic Fluorination Treatment of 1-methyl-1H-pyrazole with an electrophilic

fluorinating agent (e.g., Selectfluor™) selectively targets the C4 position due to its high
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electron density.

Step 2: Directed Lithiation & Chlorination The C5 proton in 1-methyl-4-fluoropyrazole is the

most acidic site. Deprotonation with a hindered base (LiTMP or LDA) at -78°C generates the

C5-lithio species, which is quenched with a chlorinating source (hexachloroethane or NCS).

Route B: The "Halex" Process (Industrial Concept)
For large-scale manufacturing, halogen exchange (Halex) is often preferred to avoid cryogenic

steps.

Precursor: 5-Chloro-1-methyl-1H-pyrazole-4-carbonyl chloride (CAS 110763-09-2).

Mechanism: Decarbonylation or functional group interconversion sequences are used to

install the fluorine atom, often utilizing KF/sulfolane systems at elevated temperatures.

Visualization: Synthesis Workflow
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Figure 1: Sequential C-H functionalization strategy for the synthesis of the target scaffold.

Part 3: Applications in Drug Discovery &
Agrochemistry[2]
This scaffold acts as a critical "linchpin" in fragment-based drug discovery (FBDD). Its value

lies in the C5-Chloro atom, which serves as a leaving group for coupling reactions, while the

C4-Fluoro atom remains inert, providing electronic modulation.

Kinase Inhibitor Development
In kinase inhibitors, the pyrazole ring often mimics the adenine ring of ATP.
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Role of F: The C4-fluorine atom can engage in non-covalent interactions with the protein

backbone or gatekeeper residues, while lowering the basicity of N2 to improve selectivity.

Role of Cl: The C5-chlorine allows for Suzuki-Miyaura coupling to aryl boronic acids,

extending the molecule into the hydrophobic pocket.

SDHI Fungicides (Agrochemicals)
Succinate dehydrogenase inhibitors (SDHIs) frequently utilize pyrazole-4-carboxamides.

Metabolic Blocking: The C4-F substituent blocks oxidative metabolism (P450-mediated

hydroxylation) at the 4-position, significantly extending the half-life of the active ingredient in

planta.

Visualization: Functionalization Logic
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Figure 2: Orthogonal reactivity map demonstrating the divergent utility of the C5-Cl and C4-F

handles.

Part 4: Handling, Safety, & Stability
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Protocol for Handling
As a halogenated heterocycle, this compound should be treated as a potential skin sensitizer

and irritant.

Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Halogenated pyrazoles

can be sensitive to moisture over long periods.

Solubility: Prepare stock solutions in DMSO or DMF. Avoid protic solvents if long-term

stability is required, although short-term stability in methanol is acceptable.

Safety: Wear nitrile gloves and safety goggles. Perform all weighing and transfer operations

in a fume hood to avoid inhalation of dust/vapors.

Stability Profile
Thermal: Generally stable up to 150°C; however, the C-Cl bond can be labile under high

temperatures in the presence of strong nucleophiles.

Chemical: Resistant to acidic hydrolysis. Susceptible to nucleophilic attack at C5 under basic

conditions.

References
Amadis Chemical. (n.d.). 5-Chloro-4-fluoro-1-methyl-1H-pyrazole Product Page.

BuyersGuideChem. Retrieved from [Link]

PubChem. (2023). 5-Chloro-1-(4-fluoro-2-methylphenyl)-1H-pyrazole Data. National Library

of Medicine. Retrieved from [Link]

Saucier, M. A. (2020).[1] Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular

Cyclization Reactions. University of Mississippi, eGrove. Retrieved from [Link]

Beilstein Journals. (2020). Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-

fluoropyrazoles. Beilstein J. Org. Chem. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13960371/docs?utm_src=pdf-body#technical-monograph-5-chloro-4-fluoro-1-methyl-1h-pyrazole
https://www.buyersguidechem.com/chemical_supplier/Amadis_Chemical_Company_Limited
https://pubchem.ncbi.nlm.nih.gov/
https://egrove.olemiss.edu/cgi/viewcontent.cgi?article=2315&context=hon_thesis
https://egrove.olemiss.edu/
https://www.beilstein-journals.org/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13960371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. egrove.olemiss.edu [egrove.olemiss.edu]

To cite this document: BenchChem. [Technical Monograph: 5-Chloro-4-fluoro-1-methyl-1H-
pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13960371/docs#technical-monograph-5-chloro-4-
fluoro-1-methyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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